Cas no 19156-44-6 (Ethyl 4,5-dimethyl-3-thiophenecarboxylate)

Ethyl 4,5-dimethyl-3-thiophenecarboxylate structure
19156-44-6 structure
Product Name:Ethyl 4,5-dimethyl-3-thiophenecarboxylate
CAS No:19156-44-6
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD00984978
CID:1385345
PubChem ID:4559328
Update Time:2025-04-20

Ethyl 4,5-dimethyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,5-dimethyl-3-thiophenecarboxylate
    • 4,5-dimethyl-thiophene-3-carboxylic acid
    • BBL016567
    • STK424551
    • ALBB-000919
    • 4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
    • CTK7J0724
    • SBB027694
    • 4,5-Dimethyl-thiophen-3-carbonsaeure
    • AC1LGCD7
    • 2,3-Dimethyl-4-thiophencarboxylsaeure
    • 3-ethoxycarbonyl-4,5-dimethylthiophene
    • BAS 10144467
    • ethyl 4,5-dimethyl-3-thiophencarboxylate
    • 4,5-dimethyl-3-thiophencarboxylic acid
    • 4,5-dimethyl-thiophene-3-carboxylic acid; BBL016567; STK424551; ALBB-000919; 4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester; CTK7J0724; SBB027694; 4,5-Dimethyl-thiophen-3-carbonsaeure; AC1LGCD7; 2,3-Dimethyl-4-thiophencarboxylsaeure; 3-ethoxycarbonyl-4,5-dimethylthiophene; BAS 10144467; ethyl 4,5-dimethyl-3-thiophencarboxylate; 4,5-dimethyl-3-thiophencarboxylic acid;
    • ethyl 4,5-dimethylthiophene-3-carboxylate
    • MFCD00984978
    • SCHEMBL11484618
    • CS-0328422
    • AKOS003284579
    • SY251787
    • STK425765
    • WZFOUUFLVOFLGH-UHFFFAOYSA-N
    • ethyl4,5-dimethylthiophene-3-carboxylate
    • 19156-44-6
    • MDL: MFCD00984978
    • Inchi: 1S/C9H12O2S/c1-4-11-9(10)8-5-12-7(3)6(8)2/h5H,4H2,1-3H3
    • InChI Key: WZFOUUFLVOFLGH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)C(C)=C1C

Computed Properties

  • Exact Mass: 184.05580079g/mol
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 252.2±35.0 °C at 760 mmHg
  • Flash Point: 106.3±25.9 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 4,5-dimethyl-3-thiophenecarboxylate Security Information

Ethyl 4,5-dimethyl-3-thiophenecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
189554-1g
Ethyl 4,5-dimethylthiophene-3-carboxylate
19156-44-6
1g
$556.00 2023-09-05
Matrix Scientific
189554-5g
Ethyl 4,5-dimethylthiophene-3-carboxylate
19156-44-6
5g
$1876.00 2023-09-05
Matrix Scientific
189554-10g
Ethyl 4,5-dimethylthiophene-3-carboxylate
19156-44-6
10g
$3000.00 2023-09-05
eNovation Chemicals LLC
D374175-5g
Ethyl 4,5-Dimethylthiophene-3-carboxylate
19156-44-6 95%
5g
$1430 2024-07-20
eNovation Chemicals LLC
D374175-5g
Ethyl 4,5-Dimethylthiophene-3-carboxylate
19156-44-6 95%
5g
$1430 2025-02-19
eNovation Chemicals LLC
D374175-5g
Ethyl 4,5-Dimethylthiophene-3-carboxylate
19156-44-6 95%
5g
$1430 2025-02-20
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk